(4-Methoxyphenyl)-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)methanone

• IUPAC Name: (4-methoxyphenyl)-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
• InChI: InChI=1S/C12H14N2O2S/c1-16-10-5-3-9(4-6-10)11(15)14-8-7-13-12(14)17-2/h3-6H,7-8H2,1-2H3
• InChI Key: YOQUEBHNLZNSID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN=C2SC
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol
• Solubility: >37.5 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “(4-Methoxyphenyl)-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)methanone” is a complex organic molecule. It contains a methoxyphenyl group, a methylsulfanyl group, and a dihydroimidazol group, all attached to a methanone backbone.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the methanone backbone. The exact structure would depend on the specific locations of each functional group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the methoxyphenyl group might undergo reactions typical of ethers and aromatic compounds, while the dihydroimidazol group might participate in reactions typical of imidazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups might make it soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. Without more information, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the specific conditions under which it is handled. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, potential uses, and safety profile. It could also be interesting to explore its synthesis in more detail.